Cas no 2228270-91-3 (4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one
• CAS No: 2228270-91-3
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 6571279
• PubChem ID: 165677080
• Update Time: 2025-10-31

4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one
• EN300-1800176
• 2228270-91-3

• Inchi： 1S/C11H11F2NO2/c1-16-11-7(2-3-8(12)10(11)13)6-4-9(15)14-5-6/h2-3,6H,4-5H2,1H3,(H,14,15)
• InChI Key： DMEUIXZIZQGLHV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1CC(NC1)=O)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one

Chemical Profile of 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one (CAS No. 2228270-91-3)

4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228270-91-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrrolidinone class, which is well-documented for its role in various pharmacological applications. The presence of both fluoro and methoxy substituents in its aromatic ring system enhances its chemical reactivity and binding affinity, making it a promising candidate for further investigation.

The molecular structure of 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one consists of a pyrrolidinone core linked to a phenyl ring substituted with fluorine and methoxy groups. The fluorine atoms, in particular, introduce electron-withdrawing effects that can modulate the electronic properties of the aromatic system, while the methoxy group provides a hydrophilic moiety that may influence solubility and metabolic stability. Such structural attributes are often exploited in drug design to optimize pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one has emerged as a compound of interest due to its potential role in modulating biological pathways associated with neurological disorders, inflammation, and cancer. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one is its structural diversity, which allows for extensive chemical modification. Researchers have explored various derivatives of this compound to enhance its biological activity and pharmacological properties. For instance, modifications at the pyrrolidinone nitrogen or the aromatic ring have led to compounds with improved binding affinity to specific targets. These modifications are often guided by computational modeling and high-throughput screening techniques, which enable rapid identification of promising candidates.

The fluoro-substituted aromatic ring in 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one is particularly noteworthy, as fluorine atoms are known to significantly influence the pharmacokinetic behavior of drugs. Fluorine can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine atoms can improve lipophilicity and binding interactions with biological targets, leading to increased bioavailability and therapeutic efficacy. This has made fluorinated compounds a staple in modern drug development pipelines.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, allowing for scalable production of this compound and its derivatives. These advancements not only reduce costs but also facilitate rapid exploration of novel chemical space.

The potential applications of 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and materials science. For example, derivatives of this compound may exhibit herbicidal or pesticidal properties due to their ability to interact with biological targets in plants or pests. Furthermore, its electronic properties could be exploited in the development of organic semiconductors or luminescent materials.

In conclusion,4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one (CAS No. 2228270-91-3) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its structural complexity and functional group diversity make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities and synthetic strategies for this molecule, 4-(3,4-difluoro-2-methoxyphenyl)pyrrolidin-2-one is poised to play an increasingly important role in the development of next-generation therapeutics.